2-(dimethylphosphoryl)ethan-1-ol
Description
Safety and Hazards
DMPE is associated with several hazard statements including H302, H312, H315, H319, H332, H335, indicating potential hazards upon ingestion, skin contact, eye contact, inhalation, and respiratory exposure . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-(dimethylphosphoryl)ethan-1-ol can be achieved through a two-step process involving the reaction of ethylene oxide with dimethylphosphite followed by hydrolysis of the resulting intermediate.", "Starting Materials": [ "Ethylene oxide", "Dimethylphosphite", "Sodium hydroxide", "Water" ], "Reaction": [ "Step 1: Ethylene oxide is reacted with dimethylphosphite in the presence of a base catalyst such as sodium hydroxide to form the intermediate 2-(dimethylphosphoryl)ethanol.", "Step 2: The intermediate is then hydrolyzed with water to yield the final product, 2-(dimethylphosphoryl)ethan-1-ol." ] } | |
CAS RN |
6172-05-0 |
Product Name |
2-(dimethylphosphoryl)ethan-1-ol |
Molecular Formula |
C4H11O2P |
Molecular Weight |
122.1 |
Purity |
95 |
Origin of Product |
United States |
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